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Compound of Interest

Compound Name: SFTI-1

Cat. No.: B15136060

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with SFTI-1, a potent cyclic peptide trypsin inhibitor.
Adherence to these procedures is critical for ensuring a safe laboratory environment and the
integrity of your research.

SFTI-1, or Sunflower Trypsin Inhibitor-1, is a 14-amino acid bicyclic peptide known for its
remarkable stability and potent inhibition of serine proteases like trypsin.[1][2] While specific
hazard data for SFTI-1 is not readily available, its classification as a biologically active peptide
necessitates careful handling to minimize exposure and prevent contamination. The following
guidelines are based on best practices for handling potent, research-grade biochemicals.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
SFTI-1 in a laboratory setting. Consistent and correct use of PPE is the first line of defense
against potential exposure.
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PPE Category

Item

Specification

Rationale

Hand Protection

Disposable Gloves

Nitrile or latex,
powder-free. Change
frequently, especially
if contaminated.

Prevents direct skin
contact with SFTI-1.
Powder-free gloves
minimize the risk of
aerosolizing the

compound.

Eye Protection

Safety Glasses or

Goggles

ANSI 787.1 certified
safety glasses with
side shields or

chemical splash

goggles.

Protects eyes from
accidental splashes of
SFTI-1 solutions or
contact with the

powdered form.

Body Protection

Laboratory Coat

Standard, long-
sleeved laboratory

coat.

Protects skin and
personal clothing from

contamination.

Respiratory Protection

Not generally required
for handling solutions.
Use a NIOSH-
approved respirator if
weighing or handling
the powder form and
there is a risk of

inhalation.

A dust mask or a
respirator with a
particulate filter (e.g.,
N95) may be
necessary when
handling the solid
compound to prevent
inhalation.[3] Always
work in a well-

ventilated area or

under a fume hood.[3]

[4]

Handling Procedures

Follow these step-by-step procedures for the safe handling of SFTI-1, from receiving and
storage to experimental use.

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks. Verify that the product name and quantity match the order.
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» Storage: Store SFTI-1 in a cool, dry, and well-ventilated area. For long-term storage, consult
the manufacturer's recommendations, which may include refrigeration or freezing. Keep the
container tightly sealed to prevent degradation.

o Preparation of Solutions:

o When handling the powdered form, perform all weighing and initial dilutions in a chemical
fume hood or a designated containment area to minimize inhalation risk.

o Use a properly calibrated analytical balance.
o Add the diluent to the SFTI-1 powder slowly to avoid generating dust.

o Ensure the chosen solvent is appropriate for your experimental protocol and compatible
with SFTI-1.

o Experimental Use:

o Clearly label all solutions containing SFTI-1 with the compound name, concentration, date,
and your initials.

o Handle all solutions with care to avoid splashes and aerosol formation.
o After handling, wash hands thoroughly with soap and water, even if gloves were worn.

o Decontaminate all work surfaces and equipment after each use. A 10% bleach solution
followed by a water rinse is generally effective for deactivating peptides.

Preparation Experimentation Disposal

Receive & Inspect Store Appropriately Weigh Powder in Dissolve in Decontaminate Segregate & Dispose
SFTI-L > (Cool, Dry, Sealed) Fume Hood Appropriate Solvent o Conduct Experiment Work Area & Equipment ki of Waste

Click to download full resolution via product page

SFTI-1 Laboratory Handling Workflow
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Disposal Plan

Proper disposal of SFTI-1 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance. Follow your institution's guidelines for
chemical and biological waste disposal.

Waste Type Disposal Procedure

Dispose of as chemical waste in accordance
with your institution's hazardous waste

Unused SFTI-1 Powder .
management program. Do not discard down the

drain.

Collect in a designated, labeled hazardous
_ waste container. The container should be
SFTI-1 Solutions ) ) i
compatible with the solvent used. Do not mix

with incompatible waste streams.

Disposable Items (e.g., pipette tips, tubes):
Place in a designated biohazardous or chemical
) waste container. Reusable Items (e.g.,
Contaminated Labware ] o
glassware): Decontaminate by soaking in a 10%
bleach solution for at least 30 minutes, followed

by thorough rinsing with water before washing.

Dispose of used gloves and other contaminated
) disposable PPE in the appropriate hazardous
Contaminated PPE ) o
waste stream as designated by your institution's

safety protocols.

In the event of a spill, immediately alert others in the area. For small spills, absorb the material
with an inert absorbent material and place it in a sealed container for disposal. For larger spills,
evacuate the area and contact your institution's environmental health and safety department.
Always wear appropriate PPE during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-sfti-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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